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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lead carbonate (PbCO₃), a compound historically used in pigments and other industrial

applications, poses a significant and persistent threat to the environment. Its low solubility in

water contributes to its longevity in soil and sediments, creating a long-term source of lead

exposure to ecosystems. This technical guide provides an in-depth analysis of the

environmental impact of lead carbonate, detailing its toxicological effects on various organisms,

its fate and transport in the environment, and current methodologies for its remediation and

analysis. The guide is intended to be a comprehensive resource for researchers, scientists, and

professionals in drug development who require a thorough understanding of the environmental

risks associated with lead compounds.

Physicochemical Properties of Lead Carbonate
Understanding the fundamental properties of lead carbonate is crucial for predicting its

environmental behavior and impact.
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Property Value References

Chemical Formula PbCO₃ [1]

Molar Mass 267.21 g/mol [1]

Appearance White powder [2]

Oral LD50 (Rat) > 2000 mg/kg bw [3]

Dermal LD50 (Rabbit) No data available

Inhalation LC50 (Rat) No data available

Water Solubility Very low [2]

Decomposition Temperature 315°C [4]

Environmental Fate and Transport
Lead carbonate's environmental persistence is largely due to its low water solubility. However,

its fate is complex and influenced by various environmental factors.

Soil: In soil, lead carbonate is relatively immobile. Over time, it can be transformed into other,

even less soluble lead compounds. The presence of organic matter and clay particles can

further limit its mobility through adsorption.

Water: While sparingly soluble, lead carbonate can release lead ions (Pb²⁺) into the water,

particularly under acidic conditions. In aquatic environments, lead can exist in dissolved

forms or become associated with suspended particles.

Bioaccumulation: Lead, originating from compounds like lead carbonate, can be taken up by

organisms. Studies have shown that earthworms can accumulate lead from less soluble

forms like lead carbonate, indicating its potential to enter the food chain.[5][6] The

bioaccumulation is influenced by the bioavailability of lead in the specific environmental

matrix.

Ecotoxicity
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Lead is a non-essential and highly toxic element to a wide range of organisms. The toxicity of

lead carbonate is primarily due to the release of lead ions.

Organism Endpoint Value Compound

Daphnia magna

(Water flea)
24-h EC50 0.44 mg/L Lead nitrate

Daphnia magna

(Water flea)
48-h EC50 100 - 1000 µg/L Lead

Various marine

invertebrates
EC50 Varies Lead

Note: Specific ecotoxicity data for lead carbonate is limited. The provided data for lead nitrate

and general lead gives an indication of the potential toxicity.

Molecular Toxicology: Interference with Signaling
Pathways
Lead's toxicity at the molecular level is multifaceted. A key mechanism is its ability to mimic

calcium ions (Ca²⁺), disrupting a multitude of cellular processes.[7][8][9]

Disruption of Calcium Signaling
Lead ions can compete with and displace calcium from binding sites on various proteins,

leading to the disruption of calcium-dependent signaling pathways.[7][8][9] This is particularly

detrimental in the nervous system, where calcium signaling is critical for neurotransmitter

release and synaptic plasticity.[7][10]
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Activation of Protein Kinase C (PKC)
Lead can directly activate Protein Kinase C (PKC), a crucial enzyme in signal transduction, at

picomolar concentrations.[11][12][13][14] This aberrant activation can interfere with numerous

cellular processes, including cell growth, differentiation, and apoptosis.[9]
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Experimental Protocols
Soil Remediation via Enzyme-Induced Carbonate
Precipitation (EICP)
This protocol describes a method to immobilize lead in soil by inducing the precipitation of lead

carbonate.[15][16][17]
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Methodology:
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Soil Characterization: Analyze the contaminated soil for initial lead concentration, pH, and

carbonate content.

Reagent Preparation:

Prepare a urease enzyme solution (e.g., from soybean extract).

Prepare a cementation solution containing urea and calcium chloride.

Treatment:

Introduce the urease solution to the soil sample.

Subsequently, add the cementation solution to the soil. The volume and concentration of

reagents should be optimized based on the soil's characteristics and lead concentration.

Curing: Allow the treated soil to cure for a specified period (e.g., 7-28 days) under controlled

temperature and humidity to facilitate the precipitation of lead carbonate.

Validation:

Perform a leaching test, such as the Toxicity Characteristic Leaching Procedure (TCLP),

on the treated soil.

Analyze the leachate for lead concentration using Atomic Absorption Spectroscopy (AAS)

or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) to determine the

effectiveness of the immobilization.

Sequential Extraction for Lead Speciation in Soil
This protocol outlines a method to determine the different chemical forms (fractions) of lead in a

soil sample, including the carbonate-bound fraction. This information is crucial for assessing

lead's bioavailability and mobility.[18][19][20][21][22]

Reagents:

0.11 M Acetic Acid
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0.1 M Hydroxylamine hydrochloride (in 25% v/v acetic acid)

8.8 M Hydrogen peroxide, followed by 1.0 M Ammonium acetate

Aqua regia (for residual fraction)

Procedure:

Step 1: Exchangeable and Acid-Soluble/Carbonate Fraction:

Extract a known weight of the soil sample with 0.11 M acetic acid.

Shake for a specified time (e.g., 16 hours) at room temperature.

Separate the supernatant by centrifugation. The supernatant contains the lead from the

exchangeable and carbonate-bound fractions.

Step 2: Reducible Fraction (Bound to Iron and Manganese Oxides):

Wash the residue from Step 1 with deionized water.

Extract the residue with 0.1 M hydroxylamine hydrochloride.

Shake for a specified time at room temperature.

Separate the supernatant by centrifugation.

Step 3: Oxidizable Fraction (Bound to Organic Matter and Sulfides):

Wash the residue from Step 2.

Treat the residue with hydrogen peroxide, followed by extraction with ammonium acetate.

Separate the supernatant by centrifugation.

Step 4: Residual Fraction:

Digest the residue from Step 3 with aqua regia.
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Analysis: Analyze the lead concentration in the supernatant from each step using AAS or

ICP-MS.

Analytical Methods for Quantification
Accurate quantification of lead carbonate and total lead in environmental samples is essential

for risk assessment and monitoring remediation efforts.

Analytical Technique Description Application

Atomic Absorption

Spectroscopy (AAS)

A spectro-analytical procedure

for the quantitative

determination of chemical

elements using the absorption

of optical radiation (light) by

free atoms in the gaseous

state.

Quantification of total lead in

soil, water, and biological

samples after acid digestion.

Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS)

A type of mass spectrometry

that uses an inductively

coupled plasma to ionize the

sample. It is a highly sensitive

method capable of determining

a range of metals and several

non-metals at very low

concentrations.

Trace and ultra-trace analysis

of lead in various

environmental matrices.

X-Ray Diffraction (XRD)

A rapid analytical technique

primarily used for phase

identification of a crystalline

material and can provide

information on unit cell

dimensions.

Identification of the crystalline

form of lead carbonate in soil

and sediment samples.

Conclusion
Lead carbonate poses a significant and lasting environmental threat due to its persistence and

the inherent toxicity of lead. Its ability to enter the food chain and disrupt fundamental biological
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signaling pathways at the molecular level underscores the importance of robust monitoring and

effective remediation strategies. The experimental and analytical protocols detailed in this

guide provide a framework for researchers and professionals to assess the extent of lead

carbonate contamination and to develop and validate methods for its mitigation. Further

research is needed to fill the existing gaps in the ecotoxicological data specific to lead

carbonate and to further elucidate the precise molecular mechanisms of its toxicity. A

comprehensive understanding of these aspects is critical for the protection of environmental

and human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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